2-(4-Methoxyphenyl)-1-prop-2-ynylbenzimidazole

• IUPAC Name: 2-(4-methoxyphenyl)-1-prop-2-ynylbenzimidazole
• InChI: InChI=1S/C17H14N2O/c1-3-12-19-16-7-5-4-6-15(16)18-17(19)13-8-10-14(20-2)11-9-13/h1,4-11H,12H2,2H3
• InChI Key: SAYCBPGGOIDORN-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=NC3=CC=CC=C3N2CC#C
• Molecular Formula: C17H14N2O
• Molecular Weight: 262.30 g/mol

Description

2-(4-Methoxyphenyl)-1-prop-2-ynylbenzimidazole, also known as MPB, is a small molecule that has been studied extensively for its potential as a therapeutic agent. MPB belongs to the class of compounds known as benzimidazoles, which have been shown to possess a wide range of pharmacological activities.

Scientific Research Applications

Antimicrobial and Antifungal Activities

Several studies have synthesized derivatives of benzimidazole, including compounds related to 2-(4-Methoxyphenyl)-1-prop-2-ynylbenzimidazole, to evaluate their antimicrobial and antifungal properties. For instance, novel Schiff bases containing 2,4-disubstituted thiazole rings showed moderate to excellent antifungal activity against strains such as Candida albicans, Cryptococcus neoformans, and Aspergillus flavus (Bharti et al., 2010). Additionally, 1,3,4-oxadiazoles derived from benzimidazole compounds demonstrated significant antibacterial activity, highlighting their potential as novel therapeutic agents against bacterial infections (Rai et al., 2009).

Anticancer Activity

Research into benzimidazole derivatives has also uncovered their anticancer potential. For example, novel derivatives of 3-[(4-Methoxyphenyl)amino]propanehydrazide were found to exhibit antioxidant activity and showed promising anticancer activity against human glioblastoma U-87 and triple-negative breast cancer MDA-MB-231 cell lines (Tumosienė et al., 2020). These findings suggest that modifications to the benzimidazole core can lead to compounds with enhanced bioactivity against cancer cells.

Antimalarial Activity

The antimalarial properties of 2-arylbenzimidazole derivatives, including structures similar to this compound, have been investigated, demonstrating excellent in vitro activity toward the Plasmodium falciparum strain. Molecular docking studies supported these findings, indicating the potential of such compounds in the development of new antimalarial drugs (Purwono et al., 2019).

Material Science Applications

In material science, compounds with the benzimidazole moiety, such as this compound, are studied for their potential in corrosion inhibition. The thermodynamic properties of benzimidazole derivatives as corrosion inhibitors for mild steel in sulfuric acid medium show promising results, indicating high efficiency and suggesting their application in protecting metals against corrosion (Bouklah et al., 2006).